Cas no 1165713-47-2 (4-Hydroxy-2-isopropoxybenzaldehyde)
1165713-47-2 structure
Product Name:4-Hydroxy-2-isopropoxybenzaldehyde
CAS No:1165713-47-2
MF:C10H12O3
MW:180.200483322144
CID:2107147
PubChem ID:72221957
Update Time:2024-03-01
4-Hydroxy-2-isopropoxybenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-hydroxy-2-isopropoxybenzaldehyde
- LBZMFMUFBZDSGU-UHFFFAOYSA-N
- MB22946
- 4-HYDROXY-2-(PROPAN-2-YLOXY)BENZALDEHYDE
- 4-Hydroxy-2-isopropoxybenzaldehyde
-
- Inchi: 1S/C10H12O3/c1-7(2)13-10-5-9(12)4-3-8(10)6-11/h3-7,12H,1-2H3
- InChI Key: LBZMFMUFBZDSGU-UHFFFAOYSA-N
- SMILES: O(C1C=C(C=CC=1C=O)O)C(C)C
Computed Properties
- Exact Mass: 180.078644241g/mol
- Monoisotopic Mass: 180.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5
- XLogP3: 1.8
4-Hydroxy-2-isopropoxybenzaldehyde Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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